Cas no 140925-20-8 (2-Oxiranecarboxylicacid, 3-formyl-, ethyl ester, (2S,3S)-)

• Product Name: 2-Oxiranecarboxylicacid, 3-formyl-, ethyl ester, (2S,3S)-
• CAS No: 140925-20-8
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 101940
• PubChem ID: 10909684
• Update Time: 2025-04-18

2-Oxiranecarboxylicacid, 3-formyl-, ethyl ester, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-formyl-, ethyl ester, (2S,3S)-
• Oxiranecarboxylic acid, 3-formyl-, ethyl ester, (2S-trans)- (9CI)
• 140925-20-8
• Ethyl (2S,3S)-3-formyloxirane-2-carboxylate

• Inchi： 1S/C6H8O4/c1-2-9-6(8)5-4(3-7)10-5/h3-5H,2H2,1H3/t4-,5+/m1/s1
• InChI Key： FGYONPVWGMFWEL-UHNVWZDZSA-N
• SMILES： O1[C@H](C=O)[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• PSA: 55.9